Cas no 2377607-66-2 ((3-Cyclopropyl-1-methylindazol-6-yl)boronic acid)

• Product Name: (3-Cyclopropyl-1-methylindazol-6-yl)boronic acid
• CAS No: 2377607-66-2
• MF: C₁₁H₁₃BN₂O₂
• MW: 216.044122457504
• CID: 5165074
• Update Time: 2025-05-28

(3-Cyclopropyl-1-methylindazol-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Cyclopropyl-1-methylindazol-6-yl)boronic acid

• Inchi： 1S/C11H13BN2O2/c1-14-10-6-8(12(15)16)4-5-9(10)11(13-14)7-2-3-7/h4-7,15-16H,2-3H2,1H3
• InChI Key： XSDMEHGFPQZEQF-UHFFFAOYSA-N
• SMILES： B(C1=CC2=C(C=C1)C(C1CC1)=NN2C)(O)O

Additional information on (3-Cyclopropyl-1-methylindazol-6-yl)boronic acid

Comprehensive Overview of (3-Cyclopropyl-1-methylindazol-6-yl)boronic acid (CAS No. 2377607-66-2)

(3-Cyclopropyl-1-methylindazol-6-yl)boronic acid (CAS No. 2377607-66-2) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound belongs to the indazole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of the cyclopropyl and methyl substituents, along with the boronic acid functional group, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic chemistry.

Researchers and industry professionals frequently search for boronic acid derivatives due to their pivotal role in medicinal chemistry and bioconjugation. The compound’s unique structure, featuring a 1-methylindazole core, enhances its stability and reactivity, making it ideal for designing targeted therapies and small-molecule inhibitors. Recent trends highlight its potential in cancer research, particularly in the development of kinase inhibitors, which are a hot topic in precision medicine.

The Suzuki-Miyaura reaction is a frequently searched term among chemists, and this compound’s boronic acid moiety positions it as a key player in such transformations. Its cyclopropyl group adds steric and electronic complexity, which can influence the selectivity and efficiency of coupling reactions. This aligns with the growing demand for highly functionalized building blocks in drug discovery pipelines.

In addition to its synthetic utility, (3-Cyclopropyl-1-methylindazol-6-yl)boronic acid is also explored for its bioisosteric properties. The indazole scaffold is a common motif in FDA-approved drugs, and modifications like cyclopropyl substitution can improve metabolic stability and bioavailability. These attributes make it a subject of interest in structure-activity relationship (SAR) studies, a trending topic in computational chemistry and AI-driven drug design.

From a commercial perspective, the compound’s CAS No. 2377607-66-2 is often queried by suppliers and procurement specialists seeking high-purity intermediates. Its application in peptide coupling and bioconjugation techniques further expands its relevance in biopharmaceuticals. As the industry shifts toward green chemistry, the demand for efficient catalytic systems incorporating such boronic acids continues to rise.

In summary, (3-Cyclopropyl-1-methylindazol-6-yl)boronic acid represents a convergence of synthetic utility, medicinal potential, and industrial applicability. Its role in cross-coupling reactions and drug development underscores its importance in contemporary research. For those exploring indazole derivatives or boron-containing compounds, this molecule offers a compelling case study in innovation and interdisciplinary science.